Cas no 352328-87-1 (6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 352328-87-1
• MF: C₈H₆BrN₃OS
• MW: 272.121738910675
• MDL: MFCD21648262
• CID: 1035808
• PubChem ID: 22134720
• Update Time: 2025-08-05

6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
• 6-bromo-2-(methylsulfanyl)-8H-pyrido[2,3-d]pyrimidin-7-one
• ACN-S001429
• AK118855
• KB-247717
• QC-126
• SureCN661610
• 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• 6-bromo-2-methylsulfanyl-8H-pyrido[2,3-d]pyrimidin-7-one
• 352328-87-1
• SY274262
• PB27286
• MFCD21648262
• AKOS037646571
• P13004
• DTXSID00622721
• 6-Bromo-2-(methylsulfanyl)pyrido[2,3-d]pyrimidin-7(8H)-one
• FEDCSLRPQNWUHW-UHFFFAOYSA-N
• AKOS016000356
• 6-bromo-2-(methylsulfanyl)pyrido[2,3-d]pyrimidin-7-ol
• CS-0053981
• SCHEMBL25225563
• SCHEMBL661610
• AS-69645
• A874702
• DB-369044
• CPA32887

• MDL： MFCD21648262
• Inchi： 1S/C8H6BrN3OS/c1-14-8-10-3-4-2-5(9)7(13)11-6(4)12-8/h2-3H,1H3,(H,10,11,12,13)
• InChI Key： FEDCSLRPQNWUHW-UHFFFAOYSA-N
• SMILES： BrC1C(NC2C(=CN=C(N=2)SC)C=1)=O

Computed Properties

• Exact Mass: 270.94158
• Monoisotopic Mass: 270.94150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• PSA: 53.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Introduction to 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 352328-87-1)

6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one, identified by its Chemical Abstracts Service (CAS) number 352328-87-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, a structural motif known for its broad biological activity and utility in drug development. The presence of a bromine substituent at the 6-position and a methylsulfanyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for further derivatization and exploration of its pharmacological potential.

The pyrido[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrimidine ring connected to a pyridine ring. This structural configuration is commonly found in various bioactive molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. The specific substitution pattern in 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one imparts distinct interactions with biological targets, which has been the focus of numerous studies aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research exploring the therapeutic applications of pyrido[2,3-d]pyrimidine derivatives. These compounds have demonstrated promise in inhibiting various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The bromine atom in 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of analogues for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are critical enzymes in cellular signaling pathways. Dysregulation of these pathways is often associated with diseases such as cancer. Preclinical studies have shown that derivatives of pyrido[2,3-d]pyrimidines can selectively target specific kinases while minimizing off-target effects. The methylsulfanyl group at the 2-position may contribute to enhanced binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in the kinase active site.

The synthesis of 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrimidine and pyridine precursors, followed by functional group transformations such as bromination and thioether formation. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their rapid incorporation into drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one to its target proteins. These studies often involve docking simulations to predict how the compound interacts with key amino acid residues in the enzyme active site or receptor binding pocket. By analyzing these interactions, researchers can identify key structural features responsible for binding affinity and selectivity, guiding the design of next-generation analogues with improved pharmacological properties.

In addition to its potential as an inhibitor of protein kinases, 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one has also been explored for its antimicrobial activity. Pyrido[2,3-d]pyrimidine derivatives have shown efficacy against various bacterial and fungal strains by interfering with essential metabolic pathways or DNA replication mechanisms. The bromine and methylsulfanyl substituents may enhance antimicrobial properties by disrupting bacterial cell membranes or inhibiting key enzymes involved in pathogenesis.

The growing interest in this compound has led to several patents being filed by pharmaceutical companies seeking to commercialize derivatives with enhanced therapeutic efficacy. These patents often cover novel synthetic routes or specific derivatives designed for particular therapeutic applications. The intersection of organic chemistry innovation and medicinal chemistry insights continues to drive progress in developing new drugs based on heterocyclic scaffolds like 6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one.

Future research directions may focus on exploring the compound's potential in treating neurological disorders or inflammatory conditions. The ability to modulate kinase activity suggests that it could be repurposed for diseases where aberrant signaling plays a central role. Additionally，the development of prodrugs or formulations that enhance bioavailability may further expand its therapeutic applications.

In conclusion,6-bromo-2-(methylsulfanyl)-7H,8H-pyrido[**][**]-pyrimidin*-*one (CAS No. 35^**_*^*_*^*_*) remains a promising candidate for further investigation due to its unique structural features and potential biological activities. Ongoing studies continue to unravel its therapeutic potential across multiple disease areas, underscoring its significance as an intermediate , highlighting . As synthetic methodologies advance, it is likely that more derivatives will be developed, expanding their role . The continued exploration .of this class .of compounds will undoubtedly contribute valuable insights into drug design .and development.